Cas no 1134600-62-6 (2-(4-Methoxyanilino)-1,3-thiazole-4-carboxylicacid hydrobromide)

• Product Name: 2-(4-Methoxyanilino)-1,3-thiazole-4-carboxylicacid hydrobromide
• CAS No: 1134600-62-6
• MF: C₁₁H₁₁BrN₂O₃S
• MW: 331.185640573502
• MDL: MFCD09027184
• CID: 1027307
• PubChem ID: 24213887
• Update Time: 2025-10-29

2-(4-Methoxyanilino)-1,3-thiazole-4-carboxylicacid hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-((4-Methoxyphenyl)amino)thiazole-4-carboxylic acid hydrobromide
• 2-(4-Methoxyanilino)-1,3-thiazole-4-carboxylicacid hydrobromide
• SB83529
• 4-Thiazolecarboxylic acid, 2-[(4-methoxyphenyl)amino]-, hydrobromide (1:1)
• MA-0707
• 2-(4-Methoxyanilino)-1,3-thiazole-4-carboxylic acid--hydrogen bromide (1/1)
• 2-((4-Methoxyphenyl)amino)thiazole-4-carboxylicacidhydrobromide
• 1134600-62-6
• 2-(4-Methoxyanilino)-1,3-thiazole-4-carboxylic acid hydrobromide
• MFCD09027184
• 2-[(4-Methoxyphenyl)amino]-1,3-thiazole-4-carboxylic acid hydrobromide
• 2-(4-methoxyanilino)-1,3-thiazole-4-carboxylic acid;hydrobromide
• DTXSID60640027
• AKOS005073580
• CS-0441147

• MDL： MFCD09027184
• Inchi： 1S/C11H10N2O3S.BrH/c1-16-8-4-2-7(3-5-8)12-11-13-9(6-17-11)10(14)15;/h2-6H,1H3,(H,12,13)(H,14,15);1H
• InChI Key： RYZREMLIKQFURG-UHFFFAOYSA-N
• SMILES： Br.S1C=C(C(=O)O)N=C1NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 329.96738g/mol
• Monoisotopic Mass: 329.96738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 2-(4-Methoxyanilino)-1,3-thiazole-4-carboxylicacid hydrobromide

Recent Advances in the Study of 2-(4-Methoxyanilino)-1,3-thiazole-4-carboxylicacid Hydrobromide (CAS: 1134600-62-6)

The compound 2-(4-Methoxyanilino)-1,3-thiazole-4-carboxylicacid hydrobromide (CAS: 1134600-62-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential as a lead compound in drug development.

Recent research has focused on the synthesis and optimization of 2-(4-Methoxyanilino)-1,3-thiazole-4-carboxylicacid hydrobromide to enhance its bioavailability and therapeutic efficacy. Studies have demonstrated that this compound exhibits promising activity against a range of biological targets, including enzymes and receptors implicated in inflammatory and neoplastic diseases. The hydrobromide salt form has been particularly noted for its improved solubility and stability, making it a viable candidate for further preclinical evaluation.

One of the key findings from recent investigations is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In vitro assays have shown that 2-(4-Methoxyanilino)-1,3-thiazole-4-carboxylicacid hydrobromide can inhibit the activity of certain kinases, suggesting its potential as a targeted therapy for cancers characterized by dysregulated kinase activity. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, with results indicating a reduction in pro-inflammatory cytokine production.

The structural elucidation and characterization of 2-(4-Methoxyanilino)-1,3-thiazole-4-carboxylicacid hydrobromide have been advanced through techniques such as X-ray crystallography and NMR spectroscopy. These studies have provided insights into the molecular interactions and binding modes of the compound, which are critical for the rational design of derivatives with enhanced potency and selectivity. Computational modeling and molecular docking studies have further supported these findings, highlighting the compound's potential as a scaffold for the development of novel therapeutics.

Despite these promising results, challenges remain in the translation of 2-(4-Methoxyanilino)-1,3-thiazole-4-carboxylicacid hydrobromide into clinical applications. Issues such as pharmacokinetic properties, potential off-target effects, and formulation stability need to be addressed in future studies. Ongoing research is focused on optimizing the compound's drug-like properties through structural modifications and the development of prodrug strategies to improve its delivery and efficacy.

In conclusion, 2-(4-Methoxyanilino)-1,3-thiazole-4-carboxylicacid hydrobromide represents a promising candidate in the search for new therapeutic agents. Its multifaceted biological activities and potential for structural optimization make it a valuable subject of ongoing research. Continued exploration of its mechanisms of action and therapeutic applications will be essential to fully realize its potential in the treatment of various diseases.